5-(Chloromethyl)-2,3-dihydro-1,3,4-thiadiazol-2-one

• IUPAC Name: 5-(chloromethyl)-3H-1,3,4-thiadiazol-2-one
• InChI: InChI=1S/C3H3ClN2OS/c4-1-2-5-6-3(7)8-2/h1H2,(H,6,7)
• InChI Key: YSINAFHQRGZTEH-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NNC(=O)S1)Cl
• Molecular Formula: C3H3ClN2OS
• Molecular Weight: 150.59 g/mol
• CAS RN: 84352-71-6

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